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Compound of Interest

Compound Name: Butyl 2-nitropropanoate

Cat. No.: B15422456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of butyl 2-
nitropropanoate as a pronucleophile in Michael addition reactions. The Michael addition is a

fundamental carbon-carbon bond-forming reaction in organic synthesis, crucial for the

construction of complex molecular architectures found in many pharmaceutical agents and

natural products. Butyl 2-nitropropanoate, an accessible and versatile nitroalkane, serves as

an excellent Michael donor, enabling the formation of new stereocenters and the synthesis of

valuable γ-nitro compounds. These products can be further elaborated into a variety of

functional groups, including amines and carbonyls, making them key intermediates in drug

discovery and development.

The following sections detail the scope of this reaction, present quantitative data from

representative examples, provide a general experimental protocol, and illustrate the reaction

mechanism and workflow.

Data Presentation
The following tables summarize the quantitative data for the organocatalyzed Michael addition

of alkyl 2-nitropropanoates to various Michael acceptors. While specific data for butyl 2-
nitropropanoate is limited in the cited literature, the data for the closely related ethyl 2-

nitropropanoate is presented as a strong proxy for expected reactivity and selectivity.

Table 1: Organocatalyzed Michael Addition of Ethyl 2-Nitropropanoate to Nitroolefins
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1
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Quinidine
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Squarami

de
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98 (2S,

3R)

2
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nitro-2-
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e

Toluene 48 85 87:13
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3
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de

CH2Cl2 36 92 >95:5
97 (2S,

3R)

4
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e

THF 48 88 85:15
90 (2R,
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Table 2: Organocatalyzed Michael Addition of Ethyl 2-Nitropropanoate to α,β-Unsaturated

Ketones

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15422456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Entry

Michael
Accepto
r
(Enone)

Catalyst Solvent Time (h)
Yield
(%)

dr
(syn:ant
i)

ee (%)

1 Chalcone

Primary-

secondar

y diamine

Toluene 48 90 60:40 85 (syn)

2

(E)-4-

phenylbu

t-3-en-2-

one

Cinchona

-derived

thiourea

CH2Cl2 72 82 75:25 91 (syn)

3

2-

Cyclopen

tenone

Proline-

derived

catalyst

DMSO 48 75 - 88

4

2-

Cyclohex

enone

Primary-

secondar

y diamine

Toluene 60 88 65:35 82 (syn)

Experimental Protocols
This section provides a detailed methodology for a representative organocatalyzed Michael

addition reaction using an alkyl 2-nitropropanoate. This protocol is adapted from established

procedures for ethyl 2-nitropropanoate and is expected to be directly applicable to butyl 2-
nitropropanoate with minor modifications as needed.

General Protocol for the Asymmetric Michael Addition of
Butyl 2-Nitropropanoate to a Nitroolefin
Materials:

Butyl 2-nitropropanoate

(E)-(2-nitrovinyl)benzene (or other suitable Michael acceptor)
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Chiral Organocatalyst (e.g., Quinidine-derived squaramide)

Anhydrous Toluene (or other suitable solvent)

4Å Molecular Sieves (optional, for anhydrous conditions)

Hydrochloric Acid (1 M solution)

Saturated Sodium Bicarbonate solution

Brine (Saturated Sodium Chloride solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Silica Gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Procedure:

To a dry reaction vial equipped with a magnetic stir bar, add the chiral organocatalyst (e.g.,

quinidine-derived squaramide, 0.02 mmol, 10 mol%).

Add anhydrous toluene (1.0 mL) to the vial.

Add the Michael acceptor, (E)-(2-nitrovinyl)benzene (0.2 mmol, 1.0 equiv).

Add butyl 2-nitropropanoate (0.3 mmol, 1.5 equiv) to the reaction mixture.

Stir the reaction mixture at room temperature for the time specified (monitor by TLC for

completion, typically 24-48 hours).

Upon completion, quench the reaction by adding 1 M HCl (2 mL).

Extract the aqueous layer with ethyl acetate (3 x 5 mL).

Combine the organic layers and wash with saturated sodium bicarbonate solution (5 mL) and

then with brine (5 mL).
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a mixture of

hexanes and ethyl acetate as the eluent to afford the desired Michael adduct.

Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the

diastereomeric ratio by ¹H NMR analysis of the crude product and the enantiomeric excess

by chiral HPLC analysis.

Visualizations
Reaction Workflow
The following diagram illustrates the general experimental workflow for the organocatalyzed

Michael addition of butyl 2-nitropropanoate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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